Cas no 477225-99-3 (N-cyclohexyl-5,7-diphenyl-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: N-cyclohexyl-5,7-diphenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 477225-99-3
• MF: C₂₄H₂₄N₄
• MW: 368.474164962769
• CID: 6287344
• PubChem ID: 5072993
• Update Time: 2025-05-23

N-cyclohexyl-5,7-diphenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-5,7-diphenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• SR-01000567623
• N-cyclohexyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• Oprea1_048042
• F0532-0021
• AKOS002093657
• 477225-99-3
• N-cyclohexyl-5,7-diphenylpyrrolo[2,3-d]pyrimidin-4-amine
• SR-01000567623-1

• Inchi： 1S/C24H24N4/c1-4-10-18(11-5-1)21-16-28(20-14-8-3-9-15-20)24-22(21)23(25-17-26-24)27-19-12-6-2-7-13-19/h1,3-5,8-11,14-17,19H,2,6-7,12-13H2,(H,25,26,27)
• InChI Key： DEXDDKOHIYBOOP-UHFFFAOYSA-N
• SMILES： N(C1C2=C(N=CN=1)N(C1C=CC=CC=1)C=C2C1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 368.20009678g/mol
• Monoisotopic Mass: 368.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 42.7Ų

Additional information on N-cyclohexyl-5,7-diphenyl-7H-pyrrolo2,3-dpyrimidin-4-amine

N-cyclohexyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477225-99-3): An Emerging Compound in Medicinal Chemistry

N-cyclohexyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477225-99-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of N-cyclohexyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is characterized by a central pyrrolopyrimidine core substituted with cyclohexyl and diphenyl groups. The cyclohexyl group provides additional steric hindrance and hydrophobicity, while the diphenyl substitution enhances the compound's aromaticity and planarity. These structural features contribute to the compound's high binding affinity and selectivity for various biological targets.

Recent studies have highlighted the potential of N-cyclohexyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine as a potent inhibitor of specific kinases involved in cancer progression. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with the development and progression of various cancers. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle.

In addition to its anticancer properties, N-cyclohexyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has shown promise in the treatment of viral infections. Research conducted by a team at the University of California revealed that this compound exhibited strong antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making it a potential candidate for the development of broad-spectrum antiviral agents.

The pharmacokinetic properties of N-cyclohexyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of N-cyclohexyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

In conclusion, N-cyclohexyl-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477225-99-3) represents an exciting advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the treatment of various diseases, including cancer and viral infections. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the development of new treatments for unmet medical needs.